1-[5-Fluoro-2-(1H-1,2,4-triazol-1-YL)phenyl]ethan-1-one

Specification

• Molecular Formula: C10H8FN3O
• Molecular Weight: 205.19 g/mol
• IUPAC Name: 1-[5-fluoro-2-(1,2,4-triazol-1-yl)phenyl]ethanone
• Standard InChI: InChI=1S/C10H8FN3O/c1-7(15)9-4-8(11)2-3-10(9)14-6-12-5-13-14/h2-6H,1H3
• Standard InChI Key: BFVNAHBUKRMUJF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)F)N2C=NC=N2

Introduction

Synthesis and Potential Applications

While specific synthesis methods for 1-[5-Fluoro-2-(1H-1,2,4-triazol-1-YL)phenyl]ethan-1-one are not detailed in the available literature, compounds with similar structures are often synthesized through reactions involving triazole and phenyl derivatives. The presence of the triazole group suggests potential applications in antifungal and antibacterial therapies, similar to other triazole-containing compounds.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
1-(3-Fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl)ethan-1-one	C11H9FN3O	Exhibits antifungal and antibacterial activities; features a ketone group.
1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone	C10H9N3O	Known for its structural similarity and potential biological activities.
2-Fluoro-5-(1H-1,2,4-triazol-1-yl)aniline	C8H7FN4	Contains a fluorinated phenyl ring and a triazole moiety; potential precursor for further synthesis.

Research Findings and Future Directions

Given the limited availability of specific research on 1-[5-Fluoro-2-(1H-1,2,4-triazol-1-YL)phenyl]ethan-1-one, future studies should focus on its synthesis, biological activity, and potential applications in medicinal chemistry. The compound's unique structure, combining a fluorinated phenyl ring with a triazole moiety, suggests it could be valuable in developing new antifungal or antibacterial agents.